Cas no 2138414-80-7 (3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile)

• Product Name: 3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• CAS No: 2138414-80-7
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6125819
• PubChem ID: 165896505
• Update Time: 2025-05-19

3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2138414-80-7
• EN300-726422
• 3-amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• 3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile

• Inchi： 1S/C12H15N3/c1-7-3-4-8(2)11-9(5-13)12(14)15-6-10(7)11/h6-8H,3-4H2,1-2H3,(H2,14,15)
• InChI Key： YCLVNJYUAVFTTE-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C2=C(C=1)C(C)CCC2C)N

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.7Ų

Additional information on 3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile

Comprehensive Overview of 3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile (CAS No. 2138414-80-7)

3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile (CAS No. 2138414-80-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This tetrahydroisoquinoline derivative is characterized by the presence of an amino group and a carbonitrile moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of novel small-molecule inhibitors and biologically active compounds.

The compound's molecular framework, featuring a 5,6,7,8-tetrahydroisoquinoline core, makes it a valuable scaffold for designing central nervous system (CNS) targeting agents. Recent studies highlight its potential in addressing neurodegenerative diseases, a hot topic in biomedical research. With the rising global prevalence of conditions like Alzheimer's and Parkinson's, the demand for innovative heterocyclic compounds such as this one has surged. Its nitrile group further enhances its binding affinity to biological targets, making it a candidate for enzyme inhibition studies.

From a synthetic perspective, 3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile is often synthesized via multicomponent reactions or catalytic hydrogenation methods. These processes are frequently discussed in green chemistry forums, as researchers seek eco-friendly alternatives to traditional synthesis routes. The compound's methyl substituents also play a critical role in modulating its lipophilicity, a key factor in drug bioavailability optimization—a recurring theme in pharmacokinetics discussions.

In agrochemical applications, this compound's cyano-functionalized structure has shown promise in the development of crop protection agents. As sustainable agriculture gains traction, the search for low-toxicity pesticides and herbicides has intensified, positioning tetrahydroisoquinoline derivatives as potential solutions. Its mechanism of action, possibly involving plant enzyme interference, aligns with current trends in precision farming technologies.

Analytical characterization of CAS No. 2138414-80-7 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, topics frequently searched by chemistry professionals. The compound's stability under various pH conditions is another area of interest, particularly for formulators working on controlled-release formulations. These aspects are crucial for industrial-scale production, a subject dominating process chemistry debates.

The growing interest in structure-activity relationships (SAR) has further elevated the importance of this compound. Computational chemists often utilize molecular docking simulations to predict its interactions with biological targets, a methodology trending in cheminformatics circles. Additionally, its potential as a fluorescence probe precursor has been explored in bioimaging research, addressing the demand for non-invasive diagnostic tools.

Regulatory aspects surrounding 3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile remain compliant with major chemical safety guidelines, as evidenced by its inclusion in reputable chemical databases. This compliance is critical for researchers navigating REACH regulations or GMP standards—common search queries among quality control specialists. The compound's patent landscape is also under active investigation, reflecting the pharmaceutical industry's focus on intellectual property protection.

Future research directions may explore its chiral resolution potential, given the increasing importance of enantioselective synthesis in drug development. The compound's hydrogenation sites offer opportunities for catalytic asymmetric transformations, a cutting-edge area in organometallic chemistry. As AI-assisted drug design becomes mainstream, compounds like this are likely to feature prominently in virtual screening campaigns.

In conclusion, 3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile represents a multifaceted chemical entity with applications spanning medicinal chemistry, agricultural science, and material research. Its structural complexity and functional group diversity make it a compelling subject for ongoing scientific inquiry, particularly in contexts emphasizing molecular innovation and sustainable chemistry practices.